Cas no 534572-67-3 (3-O-Benzyl 15,16-Dehydro Estrone Monoethylene Ketal)

• Product Name: 3-O-Benzyl 15,16-Dehydro Estrone Monoethylene Ketal
• CAS No: 534572-67-3
• Molecular Formula: C₂₇H₃₀O₃
• Molecular Weight: 402.5253
• CID: 1058708
• PubChem ID: 68616725

3-O-Benzyl 15,16-Dehydro Estrone Monoethylene Ketal Properties

Names and Identifiers

• 3-O-Benzyl 15,16-Dehydro Estrone Monoethylene Ketal
• 3-O-BENZYL 15,16-DEHYDRO ESTRONE MONOETHYLENE KETAL,YELLOW SOLID
• (8'R,9'S,13'S,14'S)-13'-methyl-3'-phenylmethoxyspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14-hexahydro-6H-cyclopenta[a]phenanthrene]
• BSIINGMJTPRWBF-XPGKHFPBSA-N
• 3-Benzyloxy-17,17-ethylenedioxyestra-1,3,5(10),15-tetraene
• 534572-67-3
• 3-(Phenylmethoxy)-estra-1,3,5(10),15-tetraen-17-one Cyclic 1,2-Ethanediyl Acetal
• SCHEMBL3371367
• (8R,9S,13S,14S)-3-(Benzyloxy)-13-methyl-6,7,8,9,11,12,13,14-octahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolane]
• DTXSID10738680

• InChIKey： BSIINGMJTPRWBF-XPGKHFPBSA-N
• Inchi： InChI=1S/C27H30O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,12,14,17,23-25H,7,9,11,13,15-16,18H2,1H3/t23-,24-,25+,26+/m1/s1
• SMILES： CC12CCC3C(C1C=CC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6

Computed Properties

• Exact Mass: 402.21900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 402.21949481g/mol
• Heavy Atom Count: 30
• Complexity: 647
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 5.64080
• PSA: 27.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives